4-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-1,3,4-thiadiazol-2-ylbutanamide

• IUPAC Name: 4-(1,3-dioxobenzo[de]isoquinolin-2-yl)-N-(1,3,4-thiadiazol-2-yl)butanamide
• InChI: InChI=1S/C18H14N4O3S/c23-14(20-18-21-19-10-26-18)8-3-9-22-16(24)12-6-1-4-11-5-2-7-13(15(11)12)17(22)25/h1-2,4-7,10H,3,8-9H2,(H,20,21,23)
• InChI Key: GLIOUKPUNWCMGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C3C(=C1)C(=O)N(C(=O)C3=CC=C2)CCCC(=O)NC4=NN=CS4
• Molecular Formula: C18H14N4O3S
• Molecular Weight: 366.4 g/mol

Description

4-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-1,3,4-thiadiazol-2-ylbutanamide, also known as TDB, is a small molecule that has gained significant attention in the scientific community due to its potential applications in various fields. TDB is a synthetic compound that is derived from benzoisoquinoline and thiadiazole, and it has a unique chemical structure that makes it an attractive candidate for research.

Mechanism of Action

The mechanism of action of 4-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-1,3,4-thiadiazol-2-ylbutanamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in cell growth and proliferation. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression and cell growth. This compound has also been found to inhibit the activity of the protein kinase CK2, which is involved in cell signaling and proliferation.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, this compound has been shown to have antioxidant properties, which makes it a potential candidate for the treatment of oxidative stress-related diseases. This compound has also been found to have anti-bacterial properties, which makes it a potential candidate for the treatment of bacterial infections.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-1,3,4-thiadiazol-2-ylbutanamide in lab experiments is its unique chemical structure, which makes it an attractive candidate for research. This compound is also relatively easy to synthesize, which makes it a cost-effective compound to work with. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are a number of potential future directions for research on 4-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-1,3,4-thiadiazol-2-ylbutanamide. One area of research is in the development of this compound-based drugs for the treatment of cancer and other diseases. Another area of research is in the development of new synthesis methods for this compound that could improve its solubility and make it easier to work with in lab experiments. Additionally, research could be conducted on the potential use of this compound in combination with other compounds to enhance its therapeutic effects.

Scientific Research Applications

4-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-1,3,4-thiadiazol-2-ylbutanamide has been found to have a wide range of potential applications in various fields of scientific research. One of the most promising areas of research is in the field of cancer treatment. This compound has been shown to have anti-cancer properties by inhibiting the growth of cancer cells and inducing apoptosis. This compound has also been found to have anti-inflammatory properties, which makes it a potential candidate for the treatment of inflammatory diseases such as arthritis.